Cas no 1694210-96-2 (2-[2-(2-Ethylamino-ethoxy)-ethoxy]-ethanol)

• Product Name: 2-[2-(2-Ethylamino-ethoxy)-ethoxy]-ethanol
• CAS No: 1694210-96-2
• MF: C₈H₁₉NO₃
• MW: 177.241362810135
• CID: 4703119
• Update Time: 2025-07-24

2-[2-(2-Ethylamino-ethoxy)-ethoxy]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-Ethylamino-ethoxy)-ethoxy]-ethanol

• Inchi： 1S/C8H19NO3/c1-2-9-3-5-11-7-8-12-6-4-10/h9-10H,2-8H2,1H3
• InChI Key： DBXWNPCKJRXVAA-UHFFFAOYSA-N
• SMILES： O(CCOCCO)CCNCC

Computed Properties

• Exact Mass: 177.13649347 g/mol
• Monoisotopic Mass: 177.13649347 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 80.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 177.24
• XLogP3: -0.8
• Topological Polar Surface Area: 50.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2-[2-(2-Ethylamino-ethoxy)-ethoxy]-ethanol

Comprehensive Analysis of 2-[2-(2-Ethylamino-ethoxy)-ethoxy]-ethanol (CAS No. 1694210-96-2): Properties, Applications, and Industry Trends

2-[2-(2-Ethylamino-ethoxy)-ethoxy]-ethanol (CAS No. 1694210-96-2) is a specialized organic compound gaining attention in pharmaceutical, cosmetic, and industrial applications due to its unique chemical structure and solubility properties. This polyether amine derivative features a branched ethoxy-ethoxy-ethanol chain terminated with an ethylamino group, making it a versatile intermediate for synthesis. Its molecular formula, C₈H₁₉NO₃, and moderate polarity enable compatibility with both hydrophilic and lipophilic systems, a trait highly sought after in drug delivery systems and formulation science.

Recent studies highlight the compound’s role in green chemistry initiatives, aligning with the global push for sustainable solvents. Researchers are exploring its potential as a low-toxicity alternative to traditional glycol ethers, particularly in biodegradable formulations. The ethoxy-ethylamino backbone contributes to reduced environmental persistence while maintaining efficacy in applications like polymer modification or surfactant blends. Industry reports indicate a 15% annual growth in demand for such eco-friendly intermediates, driven by regulatory shifts like REACH and EPA guidelines.

In pharmaceuticals, CAS 1694210-96-2 is investigated for its enhanced permeability in transdermal patches. Its balanced HLB value (Hydrophile-Lipophile Balance) facilitates active ingredient penetration without skin irritation, addressing consumer concerns about non-invasive drug administration. A 2023 Journal of Controlled Release study noted its synergy with permeation enhancers like terpenes, potentially revolutionizing topical therapeutics for conditions requiring sustained release.

The cosmetic sector leverages this compound in next-generation emulsifiers, particularly in water-resistant sunscreens and anti-aging serums. Its ethoxy-ethanol segments improve texture while the ethylamino group aids pH stabilization—a critical factor in clean beauty formulations. Market analytics reveal that searches for "stable cosmetic emulsifiers" rose by 40% in 2024, reflecting formulators’ needs for ingredients that combine performance with regulatory compliance.

From a synthetic standpoint, 2-[2-(2-Ethylamino-ethoxy)-ethoxy]-ethanol serves as a multifunctional linker in dendrimer synthesis and star polymer architectures. Its terminal amine group allows for selective conjugation with carboxylates or epoxides, enabling precise molecular weight control—a key requirement in nanocarrier design for targeted therapies. Patent databases show a surge in filings incorporating this compound for biocompatible coatings in medical devices.

Analytical characterization of CAS 1694210-96-2 typically involves HPLC-MS for purity assessment and FTIR spectroscopy to confirm the ethoxy-ethylamino signature peaks at 1100 cm^-1 (C-O-C stretch) and 3350 cm^-1 (N-H stretch). Thermal stability studies (DSC/TGA) indicate decomposition above 240°C, suggesting suitability for high-temperature processing in polymer engineering. These properties answer frequent queries like "how to characterize polyether amines"—a top search phrase among analytical chemists.

Supply chain dynamics reveal that 1694210-96-2 is predominantly manufactured in GMP-certified facilities under nitrogen atmosphere to prevent oxidation. Industry forums highlight challenges in large-scale ethoxylation consistency, with vendors now offering custom ethoxy degrees (n=2-4) to meet specific application needs. This responsiveness to tailored solutions correlates with a 25% increase in B2B inquiries for application-specific polyethers year-over-year.

Future prospects include exploration in bio-based electronics, where its dielectric properties and film-forming ability show promise for flexible substrates. Additionally, computational models (e.g., COSMO-RS) predict high compatibility with ionic liquids, opening avenues in energy storage systems. Such interdisciplinary potential positions 2-[2-(2-Ethylamino-ethoxy)-ethoxy]-ethanol as a high-value specialty chemical with expanding market horizons.